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Compound of Interest

Compound Name: Methoxybenzoquinone

Cat. No.: B1222997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective spectroscopic comparison of 2-methoxy-1,4-benzoquinone

and its key precursors: hydroquinone, p-benzoquinone, and anisole. The information presented

is supported by experimental data to facilitate identification, characterization, and analysis in

research and development settings.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2-methoxy-1,4-benzoquinone

and its precursors.

Table 1: ¹H NMR Spectroscopic Data
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Compound Solvent
Chemical Shift (δ) ppm
and Multiplicity

2-Methoxy-1,4-benzoquinone -

3.81 (s, 3H, -OCH₃), 5.86 (d,

1H, vinyl H), 6.60-6.75 (m, 2H,

vinyl H)[1]

Hydroquinone D₂O 6.75 (s, 4H, aromatic H)[2][3]

p-Benzoquinone CDCl₃ 6.78 (s, 4H, vinyl H)

Anisole CDCl₃

3.80 (s, 3H, -OCH₃), 6.88-6.94

(m, 2H, aromatic H), 7.24-7.30

(m, 3H, aromatic H)[4]

Table 2: UV-Visible Spectroscopic Data

Compound Solvent λmax (nm)
Molar Absorptivity
(ε) (M⁻¹cm⁻¹)

2-Methoxy-1,4-

benzoquinone
- 258, 370 -

Hydroquinone - 222, 292 -

p-Benzoquinone Hexane 240[5] 24,300[5]

Anisole - 270 -

Table 3: Infrared (IR) Spectroscopic Data
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Compound Phase
Characteristic Absorption
Bands (cm⁻¹)

2-Methoxy-1,4-benzoquinone -
1696 (C=O), 1631 (C=O),

1230 (C-O stretch)[6]

Hydroquinone Solid (KBr pellet)

3250 (O-H stretch, broad),

1515 (C=C aromatic stretch),

1210 (C-O stretch)[7]

p-Benzoquinone Gas Phase 1700 (C=O stretch)[8]

Anisole Liquid

3000-2850 (C-H stretch), 1600,

1500 (C=C aromatic stretch),

1250 (asymmetric C-O-C

stretch), 1040 (symmetric C-O-

C stretch)[9]

Table 4: Mass Spectrometry Data

Compound Ionization Method Molecular Ion (m/z)

2-Methoxy-1,4-benzoquinone GC-MS 138[10]

Hydroquinone GC-MS 110[11]

p-Benzoquinone ESI-MS 109 [M+H]⁺[12]

Anisole GC-MS 108[13]

Synthetic Pathway
The synthesis of 2-methoxy-1,4-benzoquinone can be achieved from hydroquinone. The

process involves the oxidation of hydroquinone to p-benzoquinone, which then undergoes a

nucleophilic addition of methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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